Cas no 765287-34-1 (2-(6-Trifluoromethyl-pyridin-3-yl)-ethylamine)

• Product Name: 2-(6-Trifluoromethyl-pyridin-3-yl)-ethylamine
• CAS No: 765287-34-1
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD09924503
• CID: 550641
• PubChem ID: 33728592
• Update Time: 2025-04-19

2-(6-Trifluoromethyl-pyridin-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanamine,6-(trifluoromethyl)-
• 2-(6-Trifluoromethylpyridin-3-yl)ethylamine
• 2-(6-Trifluoromethyl-pyridin-3-yl)-ethylamine
• 2-[6-(trifluoromethyl)pyridin-3-yl]ethanamine
• DTXSID70652853
• MFCD09924503
• AKOS006310629
• 2-(6-(TRIFLUOROMETHYL)PYRIDIN-3-YL)ETHANAMINE
• AM804335
• 2-[6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ETHAN-1-AMINE
• AS-65056
• SCHEMBL264730
• 3-Pyridineethanamine, 6-(trifluoromethyl)-
• AB55168
• CS-0036287
• 765287-34-1
• 2-(6-trifluoromethylpyridin-3-yl)ethyl amine
• (2-(Naphthalen-1-ylmethyl)phenyl)(pyridin-3-yl)methanone

• MDL： MFCD09924503
• Inchi： 1S/C8H9F3N2/c9-8(10,11)7-2-1-6(3-4-12)5-13-7/h1-2,5H,3-4,12H2
• InChI Key： WROOFMMSFNGPDX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CCN)(F)F

Computed Properties

• Exact Mass: 190.07187
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines